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Compound of Interest

Compound Name: 2-Chloro-5-ethyl-4-methylpyridine

Cat. No.: B12968077

Get Quote

The identity and purity of a chemical reagent are paramount for reproducible and reliable

research. While specific experimental data for 2-Chloro-5-ethyl-4-methylpyridine is not

available, its properties can be reliably predicted by extrapolating from the well-characterized

analogue, 2-Chloro-5-methylpyridine.[1][2] The addition of an ethyl group in place of a methyl

group is expected to incrementally increase the molecular weight, boiling point, and

hydrophobicity, while minimally affecting the core reactivity of the chloropyridine ring.

Table 1: Comparison of Physicochemical Properties
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Property
2-Chloro-5-
methylpyridine
(Analogue)

2-Chloro-5-ethyl-4-
methylpyridine
(Projected)

Data Source

CAS Number 18368-64-4 Not Assigned [2][3]

Molecular Formula C₆H₆ClN C₈H₁₀ClN Calculated

Molecular Weight 127.57 g/mol 155.63 g/mol Calculated

Boiling Point 97 °C / 30 mmHg > 97 °C / 30 mmHg (Projected)

Density 1.169 g/mL at 25 °C ~1.1 g/mL at 25 °C (Projected)

Appearance
Light yellow to orange

clear liquid

Light yellow to orange

clear liquid
[1] (Projected)

Spectroscopic Signature (Predicted)
¹H NMR: The proton NMR spectrum is expected to be highly informative. Key signals would

include a characteristic singlet for the pyridine proton, quartets and triplets corresponding to

the ethyl group, and a singlet for the methyl group. The chemical shifts would be influenced

by the electron-withdrawing nature of the chlorine and the nitrogen atom in the ring.

¹³C NMR: The carbon spectrum would show eight distinct signals corresponding to the

unique carbon atoms in the molecule. The carbon atom attached to the chlorine (C2) would

be significantly downfield.[2]

Mass Spectrometry: The mass spectrum would show a characteristic isotopic pattern for the

molecular ion [M]⁺ and [M+2]⁺ in an approximate 3:1 ratio, which is indicative of the

presence of a single chlorine atom.

Proposed Synthesis and Mechanistic Rationale
The synthesis of 2-chloropyridines is a well-established transformation in organic chemistry. A

highly reliable and scalable approach involves the chlorination of the corresponding 2-pyridone

precursor. This method is favored for its high yields and selectivity.

Proposed Synthetic Pathway
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The most logical route to 2-Chloro-5-ethyl-4-methylpyridine would begin with the

corresponding pyridone, 5-Ethyl-4-methylpyridin-2(1H)-one. This precursor can be treated with

a standard chlorinating agent such as phosphorus oxychloride (POCl₃) or thionyl chloride

(SOCl₂) to achieve the desired transformation. Phosphorus oxychloride is often preferred for its

efficacy in converting N-heterocyclic ketones to their chloro-derivatives.[4]
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Synthesis Workflow

5-Ethyl-4-methylpyridin-2(1H)-one
(Precursor)

Phosphorus Oxychloride (POCl3)
Heat (e.g., 100-120 °C)

 Reaction

Aqueous Workup
(Quench, Neutralize)

 

2-Chloro-5-ethyl-4-methylpyridine
(Target Compound)

Purification
(Distillation or Chromatography)
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Drug Discovery Application Workflow

Parallel Synthesis / Library Generation

2-Chloro-5-ethyl-4-methylpyridine
(Core Scaffold)

Suzuki Coupling
(with R¹-B(OH)₂)

Pd Cat.

Buchwald-Hartwig
(with HNR²R³)

Pd Cat.

SNAr Reaction
(with Nu-H)

Base

Diverse Compound Library

High-Throughput Screening
(Biological Assays)

Hit Compound

Lead Optimization

Drug Candidate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Chloro-5-methylpyridine | 18368-64-4 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

2. 2-Chloro-5-methyl-pyridine | C6H6ClN | CID 581393 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2-Chloro-5-methylpyridine | 18368-64-4 [chemicalbook.com]

4. US4612377A - Preparation of 2-chloro-5-methylpyridine - Google Patents
[patents.google.com]
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BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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